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Compound of Interest

Compound Name: M-808

Cat. No.: B12424041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functionalization of the

metal-organic framework (MOF), MOF-808, for various targeted applications, including drug

delivery, catalysis, and sensing.

Introduction to MOF-808
MOF-808 is a zirconium-based metal-organic framework known for its high porosity, large

surface area, and excellent chemical and thermal stability.[1][2] Its structure consists of

zirconium-based secondary building units (SBUs) connected by 1,3,5-benzenetricarboxylate

(BTC) linkers.[2] These properties make MOF-808 an ideal platform for post-synthetic

modification (PSM), allowing for the introduction of various functional groups to tailor its

properties for specific applications.[3][4][5]

Targeted Applications of Functionalized MOF-808
The versatility of MOF-808 allows for its functionalization to suit a range of applications:

Targeted Drug Delivery: MOF-808 nanoparticles can be functionalized with targeting ligands

to enhance their uptake by specific cells, such as cancer cells.[1][2][6] Their high porosity

enables the loading of therapeutic agents for controlled release.[6]
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Catalysis: The introduction of active catalytic sites onto the MOF-808 framework can create

highly efficient and selective heterogeneous catalysts for various organic transformations.[7]

[8]

Sensing: Functionalization of MOF-808 can lead to the development of sensitive and

selective sensors for the detection of various analytes, including gases and biomolecules.[9]

[10]

Carbon Capture: Amine-functionalized MOF-808 has shown promise in capturing carbon

dioxide.[11][12]

Quantitative Data on MOF-808 Properties
The table below summarizes the key physical properties of pristine and functionalized MOF-

808, providing a comparative overview.
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Sample
Name

Function
alization

BET
Surface
Area
(m²/g)

Average
Pore
Diameter
(Å)

Total
Pore
Volume
(cm³/g)

Particle
Size (nm)

Referenc
e

MOF-808 Pristine
1910 -

2143.20
15.0

0.76 -

0.911
116.04 [7][13][14]

MOF-808-

OH

Hydroxyl-

functionaliz

ed

2611 17.0 0.87 66 ± 3 [14]

MOF-808-

NH₂

Amino-

functionaliz

ed

3085 17.0 0.95 88 ± 6 [14]

gly@MOF-

808

Glycine-

functionaliz

ed

1675 - - 370 ± 80 [11]

Cu-MOF-

808

Copper-

functionaliz

ed

- - - - [9]

MOF-808-

Tz

Thiazole-

functionaliz

ed

1348 - - - [15]

Experimental Protocols
This section provides detailed, step-by-step protocols for the synthesis and functionalization of

MOF-808.

Protocol 1: Synthesis of Pristine MOF-808
This protocol is based on a previously published solvothermal method.[7]

Materials:

Zirconium(IV) chloride (ZrCl₄)
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1,3,5-Benzenetricarboxylic acid (H₃BTC)

N,N-Dimethylformamide (DMF)

Glacial acetic acid

Acetone

Chloroform

Procedure:

Dissolve ZrCl₄ (1.05 g, 4.5 mmol) in 45 mL of glacial acetic acid in a beaker.

In a separate beaker, dissolve H₃BTC (0.31 g, 1.5 mmol) in 45 mL of DMF.

Sonicate both solutions for 30 minutes.

Mix the two solutions and sonicate the resulting mixture for an additional 45 minutes.

Transfer the mixture to a stainless-steel autoclave and heat it in an oven at 120 °C for 72

hours.

After cooling to room temperature, a white precipitate will form. Separate the precipitate by

centrifugation.

Wash the product four times with DMF and then with acetone.

Dry the product in an oven at 100 °C for 12 hours.

Activate the MOF-808 by soaking it in CHCl₃ at 50 °C for three days.

Finally, dry the activated MOF-808 under vacuum at 120 °C for 24 hours.

Workflow for MOF-808 Synthesis
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Caption: Solvothermal synthesis workflow for pristine MOF-808.

Protocol 2: Post-Synthetic Modification (PSM) of MOF-
808 with Amino Groups
This protocol describes the introduction of amino functional groups via ligand exchange.[7]

Materials:

Pristine MOF-808

5-Aminoisophthalic acid (NH₂-H₂BDC)

N,N-Dimethylformamide (DMF)

Ethanol

Procedure:

Disperse 0.1711 g (0.125 mmol) of pristine MOF-808 in a solution containing 0.250 mmol of

5-aminoisophthalic acid in 5 mL of DMF.

Subject the mixture to ultrasonic irradiation for 2 hours.

Separate the resulting precipitate by centrifugation.
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Wash the product three times with DMF and then with ethanol.

Dry the functionalized MOF, denoted as Ex-MOF-808(NH₂), at 100 °C under vacuum.

Workflow for Post-Synthetic Modification of MOF-808
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Centrifuge Wash with DMF & Ethanol Dry @ 100°C (vacuum) Ex-MOF-808(NH₂)

Click to download full resolution via product page

Caption: Post-synthetic modification of MOF-808 via ligand exchange.

Application Example: Targeted Drug Delivery
Functionalized MOF-808 nanoparticles have been successfully used for the targeted delivery of

chemotherapeutic agents to cancer cells.[1][2] For instance, MOF-808 functionalized with a

glycopolymer has been shown to enhance the uptake of the nanoparticles in hepatocellular

carcinoma cells, leading to increased cytotoxicity of the loaded drugs.[1][2][6]

Signaling Pathway for Targeted Drug Delivery
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Caption: Targeted drug delivery using functionalized MOF-808.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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